Cas no 191982-10-2 (Butanamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)-)

• Product Name: Butanamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)-
• CAS No: 191982-10-2
• MF: C₁₆H₂₀N₄O₃
• MW: 316.355003356934
• MDL: MFCD28961021
• CID: 116109
• PubChem ID: 10663209
• Update Time: 2025-04-18

Butanamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)-
• Butanamide, N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)-
• N-(6-amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-benzylbutanamide
• 191982-10-2
• GS-6760
• N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-benzylbutyramide
• SB58065
• AKOS027338235
• H10026
• N-(6-amino-3-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-benzylbutanamide
• Butanamide, N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-N-(phenylmethyl)-

• MDL： MFCD28961021
• Inchi： 1S/C16H20N4O3/c1-3-7-12(21)20(10-11-8-5-4-6-9-11)13-14(17)18-16(23)19(2)15(13)22/h4-6,8-9H,3,7,10,17H2,1-2H3,(H,18,23)
• InChI Key： WJDFZSLLZVNCED-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(C1C(N(C)C(NC=1N)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.1537
• Monoisotopic Mass: 316.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 95.74